Cas no 28441-61-4 (D-Glucose,2,3:5,6-bis-O-(1-methylethylidene)-, dimethyl acetal, 4-methylbenzenesulfonate(9CI))

• Product Name: D-Glucose,2,3:5,6-bis-O-(1-methylethylidene)-, dimethyl acetal, 4-methylbenzenesulfonate(9CI)
• CAS No: 28441-61-4
• MF: C₂₁H₃₂O₉S
• MW: 460.53838634491
• CID: 266222
• PubChem ID: 425031
• Update Time: 2025-04-19

D-Glucose,2,3:5,6-bis-O-(1-methylethylidene)-, dimethyl acetal, 4-methylbenzenesulfonate(9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2,3:5,6-bis-O-(1-methylethylidene)-, dimethyl acetal, 4-methylbenzenesulfonate(9CI)
• [[5-(dimethoxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl] 4-methylbenzenesulfonate
• 2,3:5,6-Di-O-isopropyliden-4p-toluolsulfonyl-D-glucosedimethylacetal
• AC1L8ET4
• NSC170195
• DTXSID40329909
• NSC-170195
• 28441-61-4

• Inchi： 1S/C21H32O9S/c1-13-8-10-14(11-9-13)31(22,23)30-16(15-12-26-20(2,3)27-15)17-18(19(24-6)25-7)29-21(4,5)28-17/h8-11,15-19H,12H2,1-7H3
• InChI Key： IMSKFQCOQDKJKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C1COC(C)(C)O1)C1C(C(OC)OC)OC(C)(C)O1

Computed Properties

• Exact Mass: 460.17676
• Monoisotopic Mass: 460.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 546.4°C at 760 mmHg
• Flash Point: 284.2°C
• Refractive Index: 1.5
• PSA: 98.75
• LogP: 3.44020